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Compound of Interest

Compound Name: 2-Ethyloxolan-3-amine

Cat. No.: B15265810

Disclaimer: Information regarding the safety and handling of "2-Ethyloxolan-3-amine" (CAS
No. 1500657-23-7) is not readily available in published literature or safety data sheets. This
guide has been compiled using data from structurally similar compounds, primarily "3-
aminotetrahydrofuran" and other alkyl-substituted 3-aminotetrahydrofurans. The provided
guidelines should be considered as general recommendations and should be supplemented by
a thorough risk assessment before handling this compound.

Introduction

This technical guide provides a comprehensive overview of the recommended safety and
handling procedures for 2-Ethyloxolan-3-amine, a heterocyclic amine of interest to
researchers, scientists, and drug development professionals. Due to the limited availability of
data for this specific compound, this guide extrapolates information from closely related
analogs to provide a preliminary framework for safe laboratory practices.

Hazard Identification and Classification

Based on data from analogous compounds like 3-aminotetrahydrofuran, 2-Ethyloxolan-3-
amine is anticipated to possess the following hazards.

GHS Hazard Classification (Predicted)

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b15265810?utm_src=pdf-interest
https://www.benchchem.com/product/b15265810?utm_src=pdf-body
https://www.benchchem.com/product/b15265810?utm_src=pdf-body
https://www.benchchem.com/product/b15265810?utm_src=pdf-body
https://www.benchchem.com/product/b15265810?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15265810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category
Flammable Liquids 3
Acute Toxicity, Oral 4
Skin Corrosion/Irritation 2
Serious Eye Damage/Eye Irritation 1

GHS Label Elements (Predicted)

Pictograms:

walt text

Signal Word: Danger

Hazard Statements:

H226: Flammable liquid and vapor.[1][2]

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H318: Causes serious eye damage.[1][2]
Precautionary Statements:
e Prevention:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

[e]

sources. No smoking.[1][2]

[¢]

P233: Keep container tightly closed.[1][2]

o

P240: Ground and bond container and receiving equipment.

o

P241: Use explosion-proof electrical/ventilating/lighting equipment.
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o P242: Use non-sparking tools.

o P243: Take action to prevent static discharges.

o P264: Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2]

e Response:

o P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1][2]

o P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated
clothing. Rinse skin with water/shower.[1][2]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[1][2]

o P310: Immediately call a POISON CENTER or doctor/physician.

o P332 + P313: If skin irritation occurs: Get medical advice/attention.

o P362 + P364: Take off contaminated clothing and wash it before reuse.

o P370 + P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to
extinguish.

e Storage:

o P403 + P235: Store in a well-ventilated place. Keep cool.

e Disposal:

o P501: Dispose of contents/container to an approved waste disposal plant.
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Physical and Chemical Properties

Quantitative data for 2-Ethyloxolan-3-amine is not available. The following table summarizes
the physical and chemical properties of the related compound, 3-aminotetrahydrofuran.

Property Value (for 3-aminotetrahydrofuran)
Molecular Formula C4H9NO

Molecular Weight 87.12 g/mol [1][3]

Appearance Liquid

Density 1.012 g/mL at 25 °C[1]

Boiling Point Not available

Melting Point Not available

Flash Point 48.9 °C (120.0 °F)[1][2]

Refractive Index n20/D 1.458[1]

Solubility Soluble in water.

Handling and Storage

Safe handling and storage are crucial to minimize risks when working with amine compounds.

[4][5]

Handling

o Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Use non-sparking tools and take precautionary measures against static discharge.

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.
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Storage

o Store in a cool, dry, and well-ventilated area away from heat and sources of ignition.[4]
o Keep containers tightly closed when not in use.[4]

« Store away from incompatible materials such as strong oxidizing agents, acids, and acid
chlorides.

Personal Protective Equipment (PPE)

Appropriate PPE should be worn at all times when handling this compound.[4]

Protection Type Recommendation

Eye/Face Protection Chemical safety goggles and/or a face shield.

Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection lab coat, and other protective clothing as

necessary.

A NIOSH-approved respirator with an organic
) ) vapor cartridge is recommended if working
Respiratory Protection ] ] o
outside of a fume hood or if ventilation is

inadequate.

Experimental Protocols

Specific experimental protocols for the synthesis, purification, or analysis of 2-Ethyloxolan-3-
amine are not documented in publicly available literature. Researchers should adapt general
procedures for handling air- and moisture-sensitive heterocyclic amines. A generic workflow for
handling such a chemical is depicted below.
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General Laboratory Workflow for Handling 2-Ethyloxolan-3-amine
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Caption: General Laboratory Workflow for Handling 2-Ethyloxolan-3-amine.
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First-Aid Measures

In case of exposure, follow these first-aid measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate
medical attention.

¢ In Case of Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Specific Hazards Arising from the Chemical: Flammable liquid and vapor. Vapors may form
explosive mixtures with air. In case of fire, hazardous decomposition products such as
carbon oxides and nitrogen oxides may be formed.

o Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus for
firefighting if necessary.

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.
Remove all sources of ignition.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.
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» Methods for Cleaning Up: Contain spillage, and then collect with a non-combustible
absorbent material, (e.g., sand, earth, diatomaceous earth, vermiculite) and place in a
container for disposal according to local / national regulations.

Toxicological Information

Specific toxicological data for 2-Ethyloxolan-3-amine is not available. The information below is
based on the GHS classification of analogous compounds.

o Acute Toxicity: Harmful if swallowed.

o Skin Corrosion/Irritation: Causes skin irritation.

e Serious Eye Damage/Eye Irritation: Causes serious eye damage.
o Respiratory or Skin Sensitization: No data available.

o Germ Cell Mutagenicity: No data available.

e Carcinogenicity: No data available.

o Reproductive Toxicity: No data available.

Signaling Pathways and Biological Activity

There is no publicly available information on the signaling pathways or biological activities of 2-
Ethyloxolan-3-amine. A generalized logical diagram for initiating research on a novel
compound's biological activity is presented below.
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Logical Workflow for Investigating Biological Activity
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Caption: Logical Workflow for Investigating Biological Activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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